Cas no 2228741-24-8 ((2,2-dimethyl-1,3-dioxolan-4-yl)methanesulfonyl fluoride)

• Product Name: (2,2-dimethyl-1,3-dioxolan-4-yl)methanesulfonyl fluoride
• CAS No: 2228741-24-8
• MF: C₆H₁₁FO₄S
• MW: 198.212544679642
• CID: 6191051
• PubChem ID: 165634137
• Update Time: 2025-06-28

(2,2-dimethyl-1,3-dioxolan-4-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (2,2-dimethyl-1,3-dioxolan-4-yl)methanesulfonyl fluoride
• EN300-1987880
• 2228741-24-8

• Inchi： 1S/C6H11FO4S/c1-6(2)10-3-5(11-6)4-12(7,8)9/h5H,3-4H2,1-2H3
• InChI Key： GADFGQPYNBKRNE-UHFFFAOYSA-N
• SMILES： S(CC1COC(C)(C)O1)(=O)(=O)F

Computed Properties

• Exact Mass: 198.03620816g/mol
• Monoisotopic Mass: 198.03620816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61Ų

Additional information on (2,2-dimethyl-1,3-dioxolan-4-yl)methanesulfonyl fluoride

Introduction to (2,2-dimethyl-1,3-dioxolan-4-yl)methanesulfonyl fluoride (CAS No. 2228741-24-8)

(2,2-dimethyl-1,3-dioxolan-4-yl)methanesulfonyl fluoride is a specialized organic compound with significant applications in the field of pharmaceutical research and chemical synthesis. This compound, identified by its CAS number 2228741-24-8, is particularly valued for its role as an intermediate in the development of various bioactive molecules. Its unique structural properties make it a versatile tool for chemists and biologists working on innovative drug formulations.

The molecular structure of (2,2-dimethyl-1,3-dioxolan-4-yl)methanesulfonyl fluoride consists of a dioxolane ring substituted with two methyl groups and a methanesulfonyl fluoride moiety. This configuration imparts reactivity that is highly useful in medicinal chemistry. The presence of the sulfonyl fluoride group allows for facile introduction of sulfonyl derivatives, which are crucial in the synthesis of protease inhibitors, kinase inhibitors, and other therapeutic agents targeting various diseases.

Recent advancements in the pharmaceutical industry have highlighted the importance of such intermediates in the development of targeted therapies. For instance, studies have demonstrated that compounds derived from (2,2-dimethyl-1,3-dioxolan-4-yl)methanesulfonyl fluoride exhibit promising activity against cancer cell lines by inhibiting specific enzymes involved in tumor growth and progression. These findings underscore the compound's potential as a building block for novel anticancer drugs.

In addition to its pharmaceutical applications, (2,2-dimethyl-1,3-dioxolan-4-yl)methanesulfonyl fluoride has found utility in materials science and agrochemical research. Its ability to undergo selective reactions with nucleophiles makes it a valuable reagent for synthesizing complex organic molecules. Researchers have leveraged this property to develop new polymers and specialty chemicals with tailored functionalities.

The synthesis of (2,2-dimethyl-1,3-dioxolan-4-yl)methanesulfonyl fluoride typically involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of industrial and academic research. Techniques such as catalytic hydrogenation and fluorination reactions are commonly used in its preparation.

One of the most compelling aspects of working with (2,2-dimethyl-1,3-dioxolan-4-yl)methanesulfonyl fluoride is its adaptability in designing molecular probes for biochemical studies. Researchers have utilized derivatives of this compound to develop inhibitors that selectively target enzymes implicated in neurological disorders. These inhibitors have provided critical insights into disease mechanisms and have paved the way for the development of novel therapeutic strategies.

The safety profile of (2,2-dimethyl-1,3-dioxolan-4-yl)methanesulfonyl fluoride is another important consideration in its application. While it possesses reactivity that necessitates careful handling under controlled laboratory conditions, its use does not pose significant hazards when proper protocols are followed. This makes it a reliable choice for researchers seeking both efficacy and safety in their synthetic endeavors.

In conclusion, (2,2-dimethyl-1,3-dioxolan-4-yl)methanesulfonyl fluoride (CAS No. 2228741-24-8) is a multifaceted compound with broad applications across multiple scientific disciplines. Its role as an intermediate in pharmaceutical synthesis continues to be explored through cutting-edge research efforts aimed at addressing unmet medical needs. As our understanding of molecular interactions deepens, compounds like this one will undoubtedly play an increasingly pivotal role in shaping the future of drug discovery and development.